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For Researchers, Scientists, and Drug Development Professionals

Disodium octaborate tetrahydrate (DOT), a borate-based wood preservative, has been the

subject of numerous field studies to determine its long-term effectiveness against wood-

destroying organisms. This guide provides a comparative analysis of DOT's performance,

drawing on available experimental data from long-term field trials. The focus is on its efficacy

against both termites and decay fungi in various exposure conditions, with a comparison to

other common wood preservatives.

Performance Against Subterranean Termites in
Protected Above-Ground Applications
Long-term field studies, particularly in high-termite-hazard regions like Hawaii and Japan, have

demonstrated the effectiveness of DOT in protecting wood from subterranean termites in

above-ground applications shielded from direct rainfall. These studies often simulate building

components such as sill plates.

A comprehensive study in Hawaii and Japan evaluated DOT-treated hem-fir against the

aggressive Formosan subterranean termite.[1][2] The results over eight to ten years showed

that DOT treatments provided significant long-term protection.[1][2]

Table 1: Termite Damage Ratings of Various Wood Preservatives in a Protected Above-Ground

Field Test in Hawaii (8 Years)
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Treatment
Mean Visual Damage Rating (AWPA Scale:
10 = Sound, 0 = Failure)

Disodium Octaborate Tetrahydrate (DOT) - 2%

BAE, Shell Treatment
8.2

Disodium Octaborate Tetrahydrate (DOT) - 2%

BAE, Through Treatment
9.5

Disodium Octaborate Tetrahydrate (DOT) - 3%

BAE, Through Treatment
9.7

Chromated Copper Arsenate (CCA) 9.8

Ammoniacal Copper Zinc Arsenate (ACZA) 10.0

Untreated Control Failed within the study period

BAE: Boric Acid Equivalent

As the data indicates, through-treatments with DOT at both 2% and 3% BAE performed

comparably to the industry standard, CCA.[1] The shell treatment, while still effective, showed a

slightly lower performance rating.

Performance Against Decay Fungi: The Challenge of
Leaching
A critical factor influencing the long-term effectiveness of DOT, particularly against decay fungi,

is its high water solubility.[3][4] In applications where the treated wood is exposed to moisture,

such as in-ground contact or fully exposed outdoor environments, the borate preservative can

leach from the wood over time, potentially reducing its protective capabilities.

Data on the long-term performance of DOT against decay fungi in high-leaching environments

is less extensive than for termite resistance in protected settings. However, some studies

provide insights. A field test in Japan, even in a protected sill plate simulation, noted the

potential for condensation to create a leaching hazard over the long term.[5] Despite this, after

10 years of exposure, all DOT-treated samples remained free from decay, while untreated

controls showed significant decay.[2]
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For more severe, in-ground contact exposures, the American Wood Protection Association

(AWPA) Standard E7 is the benchmark for testing. While specific long-term AWPA E7 data for

DOT against decay fungi is not readily available in the reviewed literature, it is widely

acknowledged that without modifications to reduce leaching, borates are not recommended for

ground-contact applications.[6] Research has focused on developing methods to "fix" boron in

the wood to enhance its permanence.[7]

In a study comparing various wood extractives to commercial preservatives, DOT was used as

a positive control in an AWPA E26 ground-proximity test (above-ground, protected). In this less

severe environment, DOT-treated blocks showed only slight termite and decay attack after one

year at a test site in Pakistan, while no attack was observed at a site in Mississippi.[8][9] This

highlights its efficacy in situations with limited moisture exposure.

Experimental Protocols
The field studies cited in this guide adhere to established methodologies for evaluating wood

preservatives. Key experimental protocols include:

Protected Above-Ground Termite Test (Sill Plate
Simulation)[1][2]

Test Specimens: Typically, commercially relevant lumber species (e.g., hem-fir) are used to

create simulated sill plates.

Treatment: Wood samples are pressure-treated with various concentrations of DOT and

other preservatives to achieve target retention levels (e.g., 2% and 3% BAE for DOT). Both

"shell" (penetration to a limited depth) and "through" (complete penetration) treatments may

be evaluated.

Exposure: The treated wood samples are placed on concrete blocks, elevated from the

ground, to simulate a sill plate on a foundation. The setup is covered to protect the samples

from direct rain but is open to termite activity from the ground. Untreated "feeder stakes" are

often used to attract termites to the test assembly.

Evaluation: Samples are inspected annually for signs of termite attack and decay. A

standardized rating scale, such as the AWPA 10-point scale, is used to quantify the extent of

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cwc.ca/wp-content/uploads/durabilitybytreatment-BorateTreatedWood.pdf
https://public-pages-files-2025.frontiersin.org/journals/forests-and-global-change/articles/10.3389/ffgc.2022.793177/pdf
https://www.researchgate.net/publication/330213659_Comparison_of_Performance_of_Wood_Extractives_as_Preservatives_in_Field_Tests_against_Termites_and_Decay_in_the_USA_and_Pakistan
https://www.fpl.fs.usda.gov/documnts/pdf2017/fpl_2017_hassan002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


damage.

AWPA E7: Standard Field Test for Evaluation of Wood
Preservatives in Ground Contact[9]

Test Specimens: Wooden stakes of a specified dimension are prepared from a susceptible

wood species.

Treatment: Stakes are treated with a range of preservative concentrations.

Exposure: The treated stakes are driven into the ground in a designated test plot, with a

portion of the stake remaining above ground. The test sites are chosen for their high decay

and/or termite hazard.

Evaluation: Stakes are periodically removed and inspected for both decay and termite attack,

using a standardized rating system.

Visualizing Experimental Workflows
The following diagrams illustrate the typical workflows for evaluating wood preservatives in field

studies.

Sample Preparation Treatment Field Exposure

Evaluation

Select Wood Species Cut to Specimen Size Initial Conditioning Prepare Preservative Solutions
(DOT, CCA, etc.) Pressure Treatment Post-Treatment Conditioning Install on Concrete Blocks

(Sill Plate Simulation) Introduce Termite Feeder Stakes Cover for Rain Protection Annual Inspection

Rate for Termite Damage
(AWPA Scale)

Rate for Decay
(AWPA Scale)

Data Analysis

Click to download full resolution via product page

Above-Ground Termite Field Test Workflow
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Sample Preparation Treatment Field Exposure

Evaluation

Select Wood Species Prepare Stakes (AWPA E7) Initial Conditioning Prepare Preservative Solutions Treat Stakes to Target Retentions Post-Treatment Conditioning Install Stakes in Ground Exposure to Natural Decay
and Termite Hazards Periodic Inspection

Rate for Decay
(AWPA Scale)

Rate for Termite Damage
(AWPA Scale)

Data Analysis

Click to download full resolution via product page

Ground-Contact Field Test (AWPA E7) Workflow

Conclusions
Field studies have consistently demonstrated that disodium octaborate tetrahydrate is a

highly effective and long-lasting preservative against subterranean termites when used in

protected, above-ground applications. Its performance in these conditions is comparable to that

of other widely used preservatives like CCA.

The primary limitation of DOT is its susceptibility to leaching in the presence of liquid water.

This makes its long-term efficacy against decay fungi in ground-contact or exposed exterior

applications a significant concern. While DOT can provide protection in moderately damp

conditions, its use in high-moisture environments where leaching is likely may require

additional protective measures, such as water-repellent coatings or formulation with other

components to reduce boron mobility. For researchers and professionals in wood preservation,

the selection of DOT should be guided by the intended end-use and the anticipated level of

moisture exposure. Further long-term field data from standardized ground-contact tests would

be beneficial for a more complete understanding of its performance envelope.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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